Cas no 2228714-97-2 (2-(4,5-difluoro-2-nitrophenyl)ethanimidamide)

• Product Name: 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide
• CAS No: 2228714-97-2
• MF: C₈H₇F₂N₃O₂
• MW: 215.156888246536
• CID: 6326994
• PubChem ID: 165697653
• Update Time: 2025-05-21

2-(4,5-difluoro-2-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide
• 2228714-97-2
• EN300-2005965

• Inchi： 1S/C8H7F2N3O2/c9-5-1-4(2-8(11)12)7(13(14)15)3-6(5)10/h1,3H,2H2,(H3,11,12)
• InChI Key： AYCJXDJQOLHJQJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CC(=N)N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 215.05063280g/mol
• Monoisotopic Mass: 215.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide

Professional Introduction to Compound with CAS No. 2228714-97-2 and Product Name: 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide

The compound identified by the CAS number 2228714-97-2 and the product name 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both fluoro and nitro substituents in the aromatic ring, coupled with the ethanimidamide moiety, makes this molecule a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecule inhibitors targeting various disease pathways. Among these, compounds with fluoro-substituted aromatic rings have been extensively studied for their ability to enhance metabolic stability and binding affinity. The nitro group, on the other hand, can serve as a critical pharmacophore, influencing both the electronic properties of the molecule and its interaction with biological targets. The ethanimidamide functional group adds another layer of complexity, potentially contributing to specific interactions with proteins or enzymes involved in disease mechanisms.

One of the most compelling aspects of 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide is its potential application in the treatment of neurological disorders. Current research indicates that this compound may interact with receptors or enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The fluoro and nitro substituents are particularly noteworthy, as they have been shown to modulate the pharmacokinetic properties of molecules designed to cross the blood-brain barrier. This is a critical consideration for any therapeutic agent intended for neurological use.

Moreover, the ethanimidamide moiety has been identified as a key structural element in several lead compounds that have advanced into clinical trials. Its ability to form hydrogen bonds and its influence on molecular conformation make it an attractive scaffold for drug design. In fact, recent studies have demonstrated that derivatives of ethanimidamide can exhibit potent activity against various targets, including kinases and proteases that are overexpressed in cancer cells.

The synthesis of 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide presents unique challenges due to the sensitivity of the functional groups involved. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in introducing the desired substituents at specific positions on the aromatic ring. These synthetic strategies not only ensure the structural integrity of the compound but also allow for facile modifications to explore analogues with enhanced properties.

In terms of biological evaluation, preliminary data suggest that 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide exhibits promising activity against certain cancer cell lines. The combination of fluoro and nitro groups appears to enhance binding affinity to target proteins, while the ethanimidamide moiety contributes to selective toxicity towards malignant cells. Further preclinical studies are underway to elucidate its mechanism of action and to assess its potential as a therapeutic agent.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide interacts with its biological targets at an atomic level. These simulations have provided valuable insights into how modifications can be made to improve potency and selectivity. For instance, computational studies have highlighted the importance of optimizing steric hindrance around critical functional groups to enhance binding affinity without compromising solubility or metabolic stability.

As research continues to evolve, so too do our methods for evaluating drug candidates like 2-(4,5-difluoro-2-nitrophenyl)ethanimidamide. High-throughput screening (HTS) has become an indispensable tool for identifying promising molecules from large libraries quickly and efficiently. Coupled with machine learning algorithms that can predict biological activity based on molecular structure, HTS has accelerated the drug discovery process significantly.

The environmental impact of synthesizing such complex molecules is also a consideration that cannot be ignored. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. These sustainable practices are not only beneficial from an environmental standpoint but also make economic sense by reducing costs associated with raw materials and disposal.

In conclusion,2228714-97-2 represents an exciting development in pharmaceutical chemistry with far-reaching implications for treating various diseases including neurological disorders and cancer. The unique combination of structural features—such as fluoro substituents,nitro groups,and an ethanimidamide moiety—makes this compound a compelling candidate for further investigation both academically and clinically.